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Compound of Interest

Compound Name: 4-Pivalamidophenylboronic acid

Cat. No.: B061664 Get Quote

In the dynamic landscape of pharmaceutical research and drug development, the meticulous

handling of specialized chemical reagents is paramount. 4-Pivalamidophenylboronic acid, a

key building block in various synthetic pathways, requires a robust understanding of its

properties to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. This guide, designed for researchers, scientists, and drug development

professionals, provides essential, immediate safety and logistical information for the

operational use and disposal of this compound.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 4-Pivalamidophenylboronic acid is not readily

available, the general class of phenylboronic acids presents a well-understood hazard profile.

These compounds are typically classified as irritants and may be harmful if ingested or inhaled.

[1][2][3][4][5] The primary risks associated with handling 4-Pivalamidophenylboronic acid in

its solid form are:

Eye Irritation: The fine particulate nature of the solid can cause serious eye irritation upon

contact.[1][3][4][5][6][7]

Skin Irritation: Prolonged or repeated contact with the skin may lead to irritation.[1][3][4][5][6]

[7]

Respiratory Tract Irritation: Inhalation of dust can irritate the respiratory system.[1][3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b061664?utm_src=pdf-interest
https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04203.pdf
https://pdf.benchchem.com/15125/Personal_protective_equipment_for_handling_Methylboronic_acid_pinacol_ester_d3.pdf
https://www.fishersci.ca/store/msds?partNumber=AC444690050&productDescription=4-chlorophenylboronic-acid-pinacol-ester-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=10359903&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000923/4-Boc-aminophenyl-boronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.ca/store/msds?partNumber=AC444690050&productDescription=4-chlorophenylboronic-acid-pinacol-ester-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=10359903&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000923/4-Boc-aminophenyl-boronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.ca/store/msds?partNumber=AC444690050&productDescription=4-chlorophenylboronic-acid-pinacol-ester-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=10359903&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000923/4-Boc-aminophenyl-boronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.ca/store/msds?partNumber=AC444690050&productDescription=4-chlorophenylboronic-acid-pinacol-ester-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.co.uk/store/msds?partNumber=10359903&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000923/4-Boc-aminophenyl-boronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harmful if Swallowed: Ingestion can lead to adverse health effects.[2][4][5][8]

A thorough risk assessment should be conducted before any new experimental procedure

involving this compound.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive suite of personal protective equipment is mandatory to mitigate the risks of

exposure. The following table outlines the minimum PPE requirements for handling 4-
Pivalamidophenylboronic acid.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[1][5][7][9][10]

Protects eyes from airborne

dust particles and accidental

splashes. Standard safety

glasses do not provide a

sufficient seal.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][9][11]

Prevents direct skin contact.

Gloves should be inspected for

integrity before use and

changed immediately if

contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long pants and

closed-toe shoes.[9][11][12]

Protects the skin from

accidental spills and contact

with contaminated surfaces.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

outside of a certified chemical

fume hood.[1][11]

Minimizes the risk of inhaling

fine dust particles, which can

cause respiratory tract

irritation.[1][11]

Operational Plan: A Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for the safe handling of 4-
Pivalamidophenylboronic acid. The following workflow is designed to minimize exposure and

ensure a safe laboratory environment.
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Workflow for Handling 4-Pivalamidophenylboronic Acid

Preparation

Donning PPE

Chemical Handling

Post-Handling

Verify availability of eyewash station and safety shower

Ensure work area is in a certified chemical fume hood

Clean and de-clutter the workspace

Inspect and don nitrile gloves

Proceed once prepared

Put on lab coat and ensure it is fully buttoned

Wear chemical safety goggles

If handling outside a fume hood, wear an N95 respirator

Carefully unseal the container

Proceed with handling

Use a spatula to transfer the solid, avoiding dust generation

Keep the container tightly sealed when not in use

Perform all manipulations within the fume hood

Decontaminate the work area

After completion

Dispose of contaminated materials in a labeled hazardous waste container

Remove PPE in the correct order

Wash hands thoroughly with soap and water

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 4-
Pivalamidophenylboronic acid.

Preparation: Before handling the chemical, ensure that a safety shower and eyewash station

are readily accessible.[1][7][13] All work should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][3][5] The designated workspace should

be clean and free of unnecessary clutter.

Donning PPE: Put on all required personal protective equipment as detailed in the table

above before handling the chemical.[9][11]

Handling:

Keep the container of 4-Pivalamidophenylboronic acid tightly closed when not in use.[1]

[3][6]

Avoid generating dust when transferring the solid.[1][3][6][11] Use appropriate tools, such

as a spatula, for transfers.[11]

If weighing the compound, do so within the fume hood or in an enclosure that prevents

dust from becoming airborne.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][6]

Post-Handling:

Clean the work area and any equipment used to remove any residual chemical.

Remove PPE carefully to avoid cross-contamination.

Wash hands again after removing gloves.

Disposal Plan: Responsible Waste Management
The proper disposal of 4-Pivalamidophenylboronic acid and its associated waste is critical

for environmental protection and regulatory compliance. Under no circumstances should this

chemical or its containers be disposed of in regular trash or down the drain.[14]
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Waste Segregation and Collection:

Designated Waste Containers: Use separate, clearly labeled, and sealable containers for

solid and liquid waste containing 4-Pivalamidophenylboronic acid.[14]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "4-Pivalamidophenylboronic acid".[14]

Disposal Procedures:

Solid Waste: Contaminated solid materials such as gloves, bench paper, and pipette tips

should be placed in a designated, sealed container for solid hazardous waste.[14]

Liquid Waste: Solutions containing 4-Pivalamidophenylboronic acid should be collected in

a labeled, sealed container for liquid hazardous waste.[14]

Empty Containers: Empty containers should be rinsed with a suitable solvent, and the rinsate

collected as liquid hazardous waste. The rinsed container can then be disposed of according

to institutional guidelines.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.[14]

References
Personal protective equipment for handling 2-Naphthylboronic acid-D7. (n.d.). BenchChem.
Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. (n.d.). Cole-Parmer.
Personal protective equipment for handling Methylboronic acid pinacol ester-d3. (n.d.).
BenchChem.
SAFETY DATA SHEET - 4-Chlorophenylboronic acid pinacol ester. (2025, December 22).
Fisher Scientific.
SAFETY DATA SHEET - 4-Methylphenylboronic acid. (2025, December 19). Fisher
Scientific.
SAFETY DATA SHEET - 4-Formylphenylboronic acid. (2025, December 19). Fisher
Scientific.
Personal Protective Equipment Requirements for Laboratories. (n.d.). Environmental Health
and Safety, University of Washington.
SAFETY DATA SHEET - 4-Bromophenylboronic acid. (2025, December 18). Fisher
Scientific.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://pdf.benchchem.com/1146/Proper_Disposal_Procedures_for_4_Carboxyvin_2_YL_phenylboronic_Acid_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://pdf.benchchem.com/1146/Proper_Disposal_Procedures_for_4_Carboxyvin_2_YL_phenylboronic_Acid_A_Safety_and_Operational_Guide.pdf
https://pdf.benchchem.com/1146/Proper_Disposal_Procedures_for_4_Carboxyvin_2_YL_phenylboronic_Acid_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/product/b061664?utm_src=pdf-body
https://pdf.benchchem.com/1146/Proper_Disposal_Procedures_for_4_Carboxyvin_2_YL_phenylboronic_Acid_A_Safety_and_Operational_Guide.pdf
https://pdf.benchchem.com/1146/Proper_Disposal_Procedures_for_4_Carboxyvin_2_YL_phenylboronic_Acid_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper Protective Equipment. (2021, August 15). Chemistry LibreTexts.
Safety Data Sheet - (2-Pivalamidophenyl)boronic acid. (2021, May 1). Angene Chemical.
SAFETY DATA SHEET - Boric acid. (2025, May 7). Sigma-Aldrich.
SAFETY DATA SHEET - 4-Fluorophenylboronic acid. (2023, August 21). Fisher Scientific.
SAFETY DATA SHEET - 4-(Diphenylamino)phenylboronic acid. (2025, May 12). Sigma-
Aldrich.
SAFETY DATA SHEET - 4-Aminophenylboronic acid. (2025, April 24). Sigma-Aldrich.
Proper Disposal Procedures for 4-(Carboxyvin-2-YL)phenylboronic Acid: A Safety and
Operational Guide. (n.d.). BenchChem.
SAFETY DATA SHEET - Phenylboronic acid. (2025, December 18). Fisher Scientific.
(4-Boc-aminophenyl)boronic acid-SDS. (2025, October 9). MedChemExpress.
4-(Diphenylamino)phenylboronic acid SDS, 201802-67-7 Safety Data Sheets. (n.d.).
ECHEMI.
4-Methylphenylboronic acid. (n.d.). AK Scientific, Inc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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